Cas no 105512-79-6 (4-(4-Trifluoromethylphenyl)thiazol-2-ylamine)

• Product Name: 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine
• CAS No: 105512-79-6
• MF: C₁₀H₇F₃N₂S
• MW: 244.236191034317
• MDL: MFCD03094298
• CID: 1074362
• PubChem ID: 2737741
• Update Time: 2025-05-26

4-(4-Trifluoromethylphenyl)thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine
• 2-AMINO-4-[4-(TRIFLUOROMETHYL)PHENYL]THIAZOLE
• 4-(4-(TRIFLUOROMETHYL)PHENYL)THIAZOL-2-AMINE
• 2-amino-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• 2-amino-4-(4-(trifluoromethyl)phenyl)-1,3-thiazole
• thiazol-2-amine, 5
• MFCD03094298
• 4-(4-trifluoromethyl-phenyl)-thiazol-2-ylamine
• DTXSID20372231
• 4-(4-trifluoromethyl-phenyl)-thiazol-2-ylamine, AldrichCPR
• 4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• CS-0165853
• CHEMBL3410182
• AB13312
• BDBM31175
• EN300-1929041
• 2-Thiazolamine, 4-[4-(trifluoromethyl)phenyl]-
• SCHEMBL474291
• 105512-79-6
• MS-11187
• AKOS000192473

• MDL： MFCD03094298
• Inchi： 1S/C10H7F3N2S/c11-10(12,13)7-3-1-6(2-4-7)8-5-16-9(14)15-8/h1-5H,(H2,14,15)
• InChI Key： HYAHAIVZFRFEBU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 244.02831
• Monoisotopic Mass: 244.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 206-208°C
• PSA: 38.91

4-(4-Trifluoromethylphenyl)thiazol-2-ylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine

Introduction to 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine and Its Significance in Modern Chemical Biology

4-(4-Trifluoromethylphenyl)thiazol-2-ylamine, identified by its CAS number 105512-79-6, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a thiazole core substituted with a 4-trifluoromethylphenyl group, which imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery. The structural motif of this compound not only enhances its potential as an intermediate in synthetic chemistry but also opens up avenues for exploring its biological activities, particularly in the context of modulating enzyme function and cellular pathways.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules, including antibiotics, antifungals, and anticancer agents. The incorporation of a trifluoromethyl group at the para position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This modification is particularly significant in the design of kinase inhibitors, where trifluoromethyl groups are frequently employed to enhance metabolic stability and binding interactions with target proteins.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiazole derivatives as scaffolds for developing small-molecule inhibitors. For instance, studies have demonstrated that compounds with a similar structural motif to 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine can interact with specific residues in protein active sites, thereby inhibiting their function. These insights have been leveraged to design molecules with improved selectivity and potency against targets such as tyrosine kinases, which are implicated in various cancers.

The amine functionality at the 2-position of the thiazole ring provides a handle for further derivatization, enabling the synthesis of libraries of analogs for high-throughput screening. This approach has been successfully applied in several drug discovery programs to identify novel lead compounds. The trifluoromethylphenyl moiety further enhances the diversity of possible derivatives, allowing chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability.

In light of these attributes, 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine (CAS 105512-79-6) has emerged as a promising candidate for further exploration in medicinal chemistry. Its unique structural features make it an attractive building block for developing new therapeutic agents targeting diseases with unmet medical needs. Ongoing research efforts are focused on elucidating its biological profile and optimizing its pharmacokinetic properties to advance it toward clinical development.

One particularly exciting area of investigation is the use of this compound as a precursor for synthesizing bioisosteres—molecules with similar biological activity but different structural features. By replacing certain functional groups or rings with their bioisosteric equivalents, researchers can generate novel derivatives that may exhibit improved pharmacological profiles. For example, replacing the thiazole ring with a pyridine or benzothiazole moiety could alter the electronic properties and binding interactions of the molecule, potentially leading to enhanced efficacy or reduced side effects.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of one or more fluorine atoms can significantly influence a molecule's bioactivity by affecting its conformational flexibility, hydrogen bonding capabilities, and electronic distribution. In 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine, the trifluoromethyl group serves multiple purposes: it increases metabolic stability by preventing oxidative degradation, enhances binding affinity through dipole-dipole interactions with polar residues in protein targets, and improves lipophilicity by increasing electron-withdrawing effects. These combined properties make it an invaluable component in drug design strategies aimed at achieving high selectivity and potency.

Moreover, recent studies have begun to explore the potential applications of this compound in neurological disorders. Thiazole derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The presence of a trifluoromethylphenyl group may enhance their ability to cross the blood-brain barrier, making them more suitable candidates for treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Preliminary experiments suggest that analogs based on this scaffold exhibit significant receptor binding affinity and functional activity in vitro.

The synthesis of 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine (CAS 105512-79-6) involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the thiazole ring followed by functionalization at the 4-position of the phenyl ring with a trifluoromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to generate large quantities of this compound for both research and industrial applications.

As computational tools become increasingly sophisticated, virtual screening methods are being employed to identify potential hits from large databases containing millions of compounds. By leveraging machine learning algorithms trained on known bioactive molecules, researchers can predict the biological activity of virtual analogs derived from 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine, thereby accelerating the drug discovery pipeline. This approach has already led to several promising candidates that are being further optimized through experimental validation.

The future prospects for this compound are bright, given its versatile structural features and broad range of potential applications. As more data becomes available on its biological activity, synthetic chemists will continue to develop innovative derivatives aimed at improving therapeutic outcomes. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.